Cas no 1448052-22-9 (4-{2-[(benzenesulfonyl)methyl]pyrrolidine-1-carbonyl}pyridine)

• Product Name: 4-{2-[(benzenesulfonyl)methyl]pyrrolidine-1-carbonyl}pyridine
• CAS No: 1448052-22-9
• MF: C₁₇H₁₈N₂O₃S
• MW: 330.401422977448
• CID: 5770729
• PubChem ID: 71805873
• Update Time: 2025-08-03

4-{2-[(benzenesulfonyl)methyl]pyrrolidine-1-carbonyl}pyridine Chemical and Physical Properties

Names and Identifiers

• AKOS024558366
• (2-((phenylsulfonyl)methyl)pyrrolidin-1-yl)(pyridin-4-yl)methanone
• 1448052-22-9
• F6435-2546
• [2-(benzenesulfonylmethyl)pyrrolidin-1-yl]-pyridin-4-ylmethanone
• 4-{2-[(BENZENESULFONYL)METHYL]PYRROLIDINE-1-CARBONYL}PYRIDINE
• 4-{2-[(benzenesulfonyl)methyl]pyrrolidine-1-carbonyl}pyridine

• Inchi： 1S/C17H18N2O3S/c20-17(14-8-10-18-11-9-14)19-12-4-5-15(19)13-23(21,22)16-6-2-1-3-7-16/h1-3,6-11,15H,4-5,12-13H2
• InChI Key： XHJJGJRLWMFTSV-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CC1CCCN1C(C1C=CN=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 330.10381361g/mol
• Monoisotopic Mass: 330.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 75.7Ų

Additional information on 4-{2-[(benzenesulfonyl)methyl]pyrrolidine-1-carbonyl}pyridine

Introduction to 4-{2-[(benzenesulfonylmethyl)]pyrrolidine-1-carbonyl}pyridine (CAS No. 1448052-22-9)

4-{2-[(benzenesulfonyl)methyl]pyrrolidine-1-carbonyl}pyridine, identified by its CAS number 1448052-22-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of 4-{2-[(benzenesulfonyl)methyl]pyrrolidine-1-carbonyl}pyridine incorporates several key functional groups, including a benzenesulfonyl moiety and a pyrrolidine ring. These structural features contribute to its unique chemical properties and biological interactions. The benzenesulfonyl group, in particular, is known for its ability to enhance binding affinity and selectivity in drug design, while the pyrrolidine ring provides a scaffold for further chemical modifications.

In recent years, there has been a growing interest in the development of novel compounds that target specific biological pathways. 4-{2-[(benzenesulfonyl)methyl]pyrrolidine-1-carbonyl}pyridine has been studied for its potential role in modulating various enzymatic and receptor interactions. Its structural design allows for interactions with proteins involved in inflammation, pain signaling, and neurodegenerative diseases. This has positioned it as a candidate for further investigation in preclinical and clinical studies.

The synthesis of 4-{2-[(benzenesulfonyl)methyl]pyrrolidine-1-carbonyl}pyridine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the benzenesulfonyl group and the pyrrolidine ring necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to conduct large-scale studies and applications.

One of the most compelling aspects of 4-{2-[(benzenesulfonyl)methyl]pyrrolidine-1-carbonyl}pyridine is its potential in drug discovery. Researchers have leveraged its structural framework to develop derivatives with enhanced pharmacological properties. For instance, modifications to the benzenesulfonyl group have been explored to improve solubility and metabolic stability, while alterations to the pyrrolidine ring have aimed at enhancing binding affinity to target proteins.

The compound's biological activity has been evaluated through various in vitro and in vivo assays. Preliminary studies have shown that it exhibits inhibitory effects on certain enzymes associated with disease pathways. These findings have prompted further investigation into its therapeutic potential, particularly in the context of chronic diseases where targeted intervention is crucial. The results from these studies are contributing valuable insights into the development of next-generation pharmaceuticals.

The role of computational chemistry in understanding the behavior of 4-{2-[(benzenesulfonyl)methyl]pyrrolidine-1-carbonyl}pyridine cannot be overstated. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the atomic level. These simulations provide critical data for designing experiments and optimizing drug candidates. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process and reduce costs associated with traditional trial-and-error approaches.

The future prospects for 4-{2-[(benzenesulfonyl)methyl]pyrrolidine-1-carbonyl}pyridine are promising, given its unique structural features and biological activities. Ongoing research aims to elucidate its mechanism of action and explore new therapeutic applications. Collaborative efforts between academic institutions, pharmaceutical companies, and biotech firms are expected to yield innovative derivatives with improved efficacy and safety profiles.

In conclusion, 4-{2-[(benzenesulfonyl)methyl]pyrrolidine-1-carbonyl}pyridine (CAS No. 1448052-22-9) represents a significant advancement in pharmaceutical chemistry. Its structural complexity and biological potential make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications and optimize its properties, this compound is poised to play a crucial role in addressing some of the most pressing challenges in medicine today.